Cas no 5394-13-8 (2-Bromobenzobthiophene)

2-Bromobenzobthiophene Properties

Names and Identifiers

• 2-Bromobenzo[b]thiophene
• 2-Bromo-1-benzothiophene
• 2-Bromobenzothiophene
• 2-Bromothianaphthene
• Benzo[b]thiophene,2-bromo-
• NSC 2939
• NSC 43552
• NSC 9008
• Benzo(b)thiophene, 2-bromo-
• 2-Bromobenzo(b)thiophene
• Benzo[b]thiophene, 2-bromo-
• bromobenzothiophene
• 2-bromobenzthiophene
• bromobenzo[b]thiophene
• 2-bromo-benzo[b]thiophene
• 2-bromobenzo[b]-thiophene
• 2-Bromo-1-benzo[b]thiophene
• NSC2939
• NSC9008
• WIFMYMXKTAVDSQ-UHFFFAOYSA-N
• NSC43552
• MFC
• CS-W005319
• EN300-317829
• A853181
• J-508504
• SCHEMBL346398
• DTXSID80202227
• 5394-13-8
• DS-12692
• MFCD08435846
• NSC-43552
• FT-0648618
• AMY20757
• NSC-2939
• PGE4P62PNW
• NSC-9008
• SY064561
• D83873
• AKOS015897391
• +Expand

• MDL： MFCD08435846
• InChIKey： WIFMYMXKTAVDSQ-UHFFFAOYSA-N
• Inchi： 1S/C8H5BrS/c9-8-5-6-3-1-2-4-7(6)10-8/h1-5H
• SMILES： BrC1=C([H])C2=C([H])C([H])=C([H])C([H])=C2S1

Computed Properties

• Exact Mass: 211.92953g/mol
• Surface Charge: 0
• XLogP3: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 211.92953g/mol
• Monoisotopic Mass: 211.92953g/mol
• Topological Polar Surface Area: 28.2Ų
• Heavy Atom Count: 10
• Complexity: 126
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 3.66380
• PSA: 28.24000
• Refractive Index: 1.704
• Boiling Point: 284.7°C at 760 mmHg
• Melting Point: 37-43 °C
• Flash Point: Fahrenheit: >230 ° f
  Celsius: >110 ° c
  
• Solubility: Very slightly soluble (0.14 g/l) (25 º C),
• Density: 1.649±0.06 g/cm3 (20 ºC 760 Torr),

2-Bromobenzobthiophene Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： 26
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
• Risk Phrases： 22-36
• Signal Word：Warning

2-Bromobenzobthiophene Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%